Cas no 511-66-0 (4-Amino-3,5-dihydroxybenzoic acid)

4-Amino-3,5-dihydroxybenzoic acid structure
511-66-0 structure
Product Name:4-Amino-3,5-dihydroxybenzoic acid
CAS No:511-66-0
MF:C7H7NO4
MW:169.134782075882
CID:821155
Update Time:2026-04-29

4-Amino-3,5-dihydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Amino-3,5-dihydroxybenzoic acid
    • 6-METHOXY-2-NAPHTHOL
    • 6-METHOXY-NAPHTHALEN-2-OL

Computed Properties

  • Exact Mass: 169.03800
  • Monoisotopic Mass: 169.038
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 104A^2

Experimental Properties

  • Melting Point: 148-152 °C
  • PSA: 103.78000
  • LogP: 0.95940

4-Amino-3,5-dihydroxybenzoic acid Security Information

  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26; S36
  • FLUKA BRAND F CODES:8-9-23
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
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